4-(2-Hydroxyhexafluoroisopropyl)benzoic acid
Description
4-(2-Hydroxyhexafluoroisopropyl)benzoic acid is a useful research compound. Its molecular formula is C10H6F6O3 and its molecular weight is 288.14 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)benzoic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Environmental Stability and Degradation Pathways
Research into the environmental stability and degradation pathways of related compounds underscores the importance of understanding the environmental fate of complex chemicals. Studies on nitisinone, which shares a structural resemblance to the target compound, reveal insights into the stability of such chemicals under various conditions. Nitisinone's stability, degradation products, and their environmental impacts have been explored, shedding light on the broader category of related substances (Barchańska et al., 2019).
Bioactivity of Carboxylic Acids
The bioactivity of carboxylic acids, including benzoic acid derivatives, has been extensively studied. Benzoic acid, for example, has been shown to regulate gut functions in animal models, suggesting potential applications in improving gut health through dietary modifications (Mao et al., 2019). Similarly, the antimicrobial and cytotoxic activities of various carboxylic acids have been reviewed, highlighting their potential as bioactive compounds in medical and environmental applications (Godlewska-Żyłkiewicz et al., 2020).
Pharmacokinetics and Toxicology
The pharmacokinetics and toxicology of benzoic acid and its derivatives have been the subject of detailed investigations. These studies have focused on understanding the metabolic pathways, dose-response relationships, and potential health risks associated with exposure to such compounds. For instance, the physiologically-based pharmacokinetic analysis of benzoic acid across different species provides crucial insights into its metabolic processing and implications for dietary exposures (Hoffman & Hanneman, 2017).
Environmental Persistence of Fluorinated Compounds
The persistence and environmental behavior of polyfluoroalkyl and perfluoroalkyl compounds, which are structurally related to the target compound, have been reviewed. These studies are essential for assessing the environmental and health risks associated with the release of such chemicals into ecosystems (Liu & Avendaño, 2013). The understanding of their biodegradation pathways and the formation of persistent degradation products is critical for developing strategies to mitigate their environmental impacts.
Properties
IUPAC Name |
4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F6O3/c11-9(12,13)8(19,10(14,15)16)6-3-1-5(2-4-6)7(17)18/h1-4,19H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLJNNINHDYILFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)C(C(F)(F)F)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80343649 |
Source
|
| Record name | 4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80343649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
16261-80-6 |
Source
|
| Record name | 4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80343649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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